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Compound of Interest

Compound Name: hexaaquacopper(ll)

Cat. No.: B1237508

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and
crystallization of hexaaquacopper(ll) perchlorate, --INVALID-LINK--2, a compound of interest
in various fields of chemical research. The protocols outlined below are designed to yield high-
quality single crystals suitable for X-ray crystallographic analysis.

Introduction

Hexaaquacopper(ll) perchlorate is a metal salt that forms blue, hygroscopic crystals.[1] The
coordination complex consists of a central copper(ll) ion octahedrally coordinated by six water
molecules, with perchlorate ions acting as counter-anions.[2] The preparation of single crystals
of this compound is essential for detailed structural elucidation, which can inform research in
coordination chemistry, materials science, and catalysis.

Safety Precautions

EXTREME CAUTION IS ADVISED. Perchlorate salts are strong oxidizing agents and can be
explosive, especially when in contact with organic materials, reducing agents, or when heated.
[1] All work should be conducted in a certified chemical fume hood, and appropriate personal
protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant
gloves, must be worn at all times. Avoid friction, impact, or static electricity ignition sources.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1237508?utm_src=pdf-interest
https://www.benchchem.com/product/b1237508?utm_src=pdf-body
https://www.benchchem.com/product/b1237508?utm_src=pdf-body
http://www.sciencemadness.org/smwiki/index.php/Copper(II)_perchlorate
https://www.researchgate.net/publication/229182069_Synthesis_and_characterization_of_copperII_complexes_with_dissymmetric_tetradentate_Schiff_base_ligands_derived_from_aminothioether_pyridine_Crystal_structures_of_CupytIsalClO405CH3OH_and_CupytAzosalC
http://www.sciencemadness.org/smwiki/index.php/Copper(II)_perchlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Data Presentation

The crystallographic data for hexaaquacopper(ll) perchlorate is summarized in the table
below. This data is critical for the identification and characterization of the synthesized crystals.

Parameter Value

Chemical Formula --INVALID-LINK--2
Molecular Weight 370.54 g/mol

Crystal System Monoclinic

Space Group P2i/c

Unit Cell Dimensions a=5.137(1) A, b =22.991(3) A, c = 13.849(2) A
B =90.66(1)°

Volume (V) 1635.4(4) A3

Z (Formula units/cell) 6

Calculated Density (Dx) 2.26 g/cm?3

Radiation Mo Ka (A = 0.71069 A)
Temperature 296 K

Appearance Blue crystalline solid

Data sourced from Acta Crystallographica Section C, 1989, 45, 1279-1284.[2]

Experimental Protocols
Synthesis of Hexaaquacopper(ll) Perchlorate

This protocol describes the synthesis from basic copper(ll) carbonate and perchloric acid.[3]
Materials:

o Basic copper(ll) carbonate (CuCOs-Cu(OH)z2)
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e Perchloric acid (HCIO4), 60% aqueous solution
 Distilled water
Procedure:

e In a fume hood, carefully add a stoichiometric amount of basic copper(ll) carbonate to a 60%
agueous solution of perchloric acid in a molar ratio of 1:2 (carbonate to HCIO4). The addition
should be done slowly and with constant stirring to control the effervescence (release of
COz).

» Once the addition is complete and the reaction has subsided, gently heat the resulting blue
solution to evaporate approximately 60-70% of the water. This will concentrate the solution.

« Allow the concentrated solution to cool to room temperature. Blue crystals of
hexaaquacopper(ll) perchlorate should begin to form.[3]

» To maximize the yield, the solution can be further cooled in an ice bath or refrigerator.
o Collect the crystals by vacuum filtration.
o Wash the crystals with a small amount of cold distilled water to remove any residual acid.

e Dry the crystals in a desiccator over a suitable drying agent.

Crystallization for X-ray Diffraction

High-quality single crystals can be obtained through slow evaporation from an aqueous
solution.

Procedure:

o Prepare a saturated or near-saturated solution of the synthesized hexaaquacopper(ll)
perchlorate in distilled water. Gentle heating may be required to fully dissolve the salt.

« Filter the solution through a syringe filter (0.22 um) into a clean crystallization vessel (e.g., a
small beaker or vial). This removes any particulate matter that could act as unwanted
nucleation sites.
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o Cover the vessel with parafilm and pierce a few small holes in it. This allows for slow
evaporation of the solvent.

+ Place the vessel in a vibration-free environment at a constant temperature.

» Monitor the vessel over several days to weeks for the formation of well-defined single
crystals.

e Once crystals of a suitable size and quality have formed, carefully harvest them from the
mother liquor.

Visualizations

Crystallization for X-ray Diffraction

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and crystallization of hexaaquacopper(ll)
perchlorate.
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Caption: Logical relationship of the synthesis of hexaaquacopper(ll) perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

